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For researchers, scientists, and professionals in drug development, the push for sustainable

laboratory practices is ever-growing. In the field of perovskite solar cells (PSCs), a significant

bottleneck to environmentally friendly fabrication has been the reliance on toxic halogenated

solvents for the deposition of the hole transport layer (HTL), most commonly 2,2',7,7'-

tetrakis(N,N-di-p-methoxyphenylamine)-9,9'-spirobifluorene (Spiro-OMeTAD). This document

provides detailed application notes and protocols for the successful implementation of green

solvents in Spiro-OMeTAD processing, paving the way for safer, more sustainable, and highly

efficient PSC manufacturing.

The traditional solvent for Spiro-OMeTAD, chlorobenzene (CB), is a toxic and hazardous

material, posing significant health and environmental risks. The research community has

actively sought viable green solvent alternatives that can match or even surpass the

performance of CB-based systems. This note details the use of promising green solvents such

as ethyl acetate (EA), anisole, p-xylene, and tetrahydrofuran (THF), providing a comprehensive

overview of their application and the resulting device performance.

Comparative Performance of Green Solvents
The transition to green solvents for Spiro-OMeTAD processing does not necessitate a

compromise in device performance. In fact, certain green solvents have demonstrated the

potential to enhance the power conversion efficiency (PCE) of perovskite solar cells. The table

below summarizes the key performance parameters of PSCs fabricated using various green
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solvents for the Spiro-OMeTAD layer, benchmarked against the conventional chlorobenzene

method.

Solvent

Spiro-
OMeTA
D
Concent
ration
(mg/mL)

Additive
s

PCE (%) Voc (V)
Jsc
(mA/cm
2)

FF (%)
Citation
(s)

Chlorobe

nzene

(CB)

72.3 - 90

Li-TFSI,

tBP,

Co(III)

TFSI

18.3 -

21.6
~1.11 ~24.55 ~79.2

[1][2][3]

[4]

Ethyl

Acetate

(EA)

Not

explicitly

stated

Li-TFSI,

tBP
23.3 1.16 24.9 80.7 [5]

Anisole 72.3

Li-TFSI,

tBP,

Co(III)

TFSI

19.0
Not

specified

Not

specified

Not

specified
[6]

p-Xylene

Not

explicitly

stated

Li-TFSI,

tBP

Identical

to CB

Not

specified

Not

specified

Not

specified
[5]

Tetrahydr

ofuran

(THF)

5
Dopant-

free
17.0 1.023 21.29 77.78 [7][8]

Experimental Protocols
Detailed and reproducible experimental protocols are crucial for the successful adoption of

these green solvents. The following sections provide step-by-step procedures for the

preparation of Spiro-OMeTAD solutions and the deposition of the HTL.
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Protocol 1: Spiro-OMeTAD Processing using Ethyl
Acetate (EA) - Doped
This protocol outlines the fabrication of high-efficiency PSCs using ethyl acetate as the solvent

for a doped Spiro-OMeTAD layer.[5]

1. Solution Preparation:

Prepare a stock solution of Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) in acetonitrile

(e.g., 520 mg/mL).

Dissolve Spiro-OMeTAD in ethyl acetate. While the exact concentration for the record 23.3%

efficiency is not explicitly stated in the initial source, a starting point of around 70-90 mg/mL,

similar to conventional solvents, is recommended for optimization.

To the Spiro-OMeTAD/EA solution, add 4-tert-butylpyridine (tBP) and the Li-TFSI stock

solution. The molar ratio of Spiro-OMeTAD:Li-TFSI:tBP is a critical parameter to optimize,

with typical ratios around 1:0.5:3.3.

2. HTL Deposition:

Deposit the prepared Spiro-OMeTAD solution onto the perovskite layer via spin-coating. A

typical two-step spin-coating program can be employed, for instance, 1000 rpm for 10

seconds followed by 4000 rpm for 30 seconds.

The coated film is then left to oxidize in ambient air. A key advantage of using ethyl acetate is

the accelerated oxidation of Spiro-OMeTAD, significantly reducing the time required

compared to chlorobenzene-processed films.[5]

Protocol 2: Spiro-OMeTAD Processing using Anisole -
Doped
Anisole has emerged as a promising green solvent alternative to chlorobenzene,

demonstrating comparable device performance.[6]

1. Solution Preparation:
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Dissolve 72.3 mg of Spiro-OMeTAD in 1 mL of anisole.

Prepare a stock solution of Li-TFSI in acetonitrile (520 mg/mL).

Prepare a stock solution of Tris(2-(1H-pyrazol-1-yl)-4-tert-butylpyridine)cobalt(III)

tris(bis(trifluoromethylsulfonyl)imide) (Co(III) TFSI) in acetonitrile (300 mg/mL).

To the Spiro-OMeTAD/anisole solution, add 28.8 µL of tBP, 17.5 µL of the Li-TFSI stock

solution, and 28.8 µL of the Co(III) TFSI stock solution.

2. HTL Deposition:

Spin-coat the final solution onto the perovskite layer. A suggested spin-coating speed is 4000

rpm for 20 seconds.

Allow the film to oxidize in a controlled environment (e.g., a dry air box) overnight.

Protocol 3: Spiro-OMeTAD Processing using
Tetrahydrofuran (THF) - Dopant-Free
A significant advantage of using THF is the ability to achieve high-efficiency devices with a

dopant-free Spiro-OMeTAD layer, which can improve the long-term stability of the PSCs.[7][8]

1. Solution Preparation:

Dissolve 5 mg of Spiro-OMeTAD in 1 mL of tetrahydrofuran. Note the significantly lower

concentration compared to doped systems.

2. HTL Deposition:

Deposit the dopant-free Spiro-OMeTAD/THF solution onto the perovskite layer using spin-

coating. A typical spin-coating program is 3000 rpm for 30 seconds.

The film is then ready for the subsequent deposition of the top electrode without the need for

an oxidation step. The absence of hygroscopic dopants like Li-TFSI enhances the stability of

the final device.[8]
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Visualizing the Workflow
To provide a clear overview of the experimental process, the following diagrams, generated

using the DOT language, illustrate the key steps in fabricating a perovskite solar cell with a

green solvent-processed Spiro-OMeTAD HTL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. researchgate.net [researchgate.net]

3. pubs.acs.org [pubs.acs.org]

4. rsc.org [rsc.org]

5. researchgate.net [researchgate.net]

6. Superoxide radical derived metal-free spiro-OMeTAD for highly stable perovskite solar
cells - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1591344?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591344?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/d5/cc/d5cc01956g/d5cc01956g1.pdf
https://www.researchgate.net/publication/366164382_Green-solvent-soluble_highly_efficient_dopant-free_hole-transporting_material_for_perovskite_solar_cells
https://pubs.acs.org/doi/suppl/10.1021/acsenergylett.4c02715/suppl_file/nz4c02715_si_001.pdf
https://www.rsc.org/suppdata/d4/ee/d4ee01432d/d4ee01432d2.pdf
https://www.researchgate.net/publication/376482421_Green_Solvent_Accelerates_Spiro-OMeTAD_Oxidation_for_Efficient_Perovskite_Solar_Cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11387419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11387419/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Revolutionizing Perovskite Solar Cell Fabrication:
Green Solvents for Spiro-OMeTAD Processing]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1591344#green-solvents-for-spiro-ometad-
processing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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